1-(3-methylidenecyclohexyl)methanamine hydrochloride
Overview
Description
1-(3-methylidenecyclohexyl)methanamine hydrochloride, also known as 3-MMC, is a synthetic stimulant drug of the cathinone class. It is a derivative of the substituted cathinone family, which includes compounds such as mephedrone and methylone. 3-MMC is a recreational drug that has become increasingly popular in recent years due to its ability to produce stimulating and euphoric effects. It has a similar chemical structure to mephedrone and has been reported to produce similar effects.
Scientific Research Applications
1-(3-methylidenecyclohexyl)methanamine hydrochloride has become a popular research tool for scientists studying the effects of stimulants on the body. It has been used in studies examining the pharmacokinetics and pharmacodynamics of various stimulants, as well as their potential therapeutic applications. It has also been used to study the effects of stimulants on the central nervous system and to investigate the mechanisms of action of these drugs.
Mechanism of Action
1-(3-methylidenecyclohexyl)methanamine hydrochloride is thought to act on the central nervous system by increasing levels of dopamine and norepinephrine in the brain. It is believed to increase the release of these neurotransmitters, as well as inhibit their reuptake. This results in increased levels of these neurotransmitters in the synaptic cleft, which produces the stimulating and euphoric effects associated with the drug.
Biochemical and Physiological Effects
1-(3-methylidenecyclohexyl)methanamine hydrochloride produces a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also produce feelings of euphoria, alertness, and increased energy. It has been reported to produce similar effects to other stimulants such as mephedrone and methylone.
Advantages and Limitations for Lab Experiments
1-(3-methylidenecyclohexyl)methanamine hydrochloride has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and its effects can be easily measured using a variety of techniques. It is also relatively safe to use in laboratory settings, with few reported side effects. However, there are some limitations to its use in laboratory experiments. It is not approved for human use, so it cannot be used in clinical trials. Additionally, it is not widely available, so it can be difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for research involving 1-(3-methylidenecyclohexyl)methanamine hydrochloride. It could be used to further investigate the mechanisms of action of stimulants, as well as their potential therapeutic applications. It could also be used to study the effects of stimulants on the central nervous system and to investigate the long-term effects of these drugs. Additionally, it could be used to study the effects of stimulants on behavior and cognition, as well as their potential for addiction. Finally, it could be used to further investigate the pharmacokinetics and pharmacodynamics of stimulants in order to develop more effective treatments.
Synthesis Methods
1-(3-methylidenecyclohexyl)methanamine hydrochloride is synthesized through a two-step process that involves the reaction of cyclohexanone with 1-methyl-2-pyrrolidinone, followed by hydrolysis of the product with hydrochloric acid. The reaction is carried out in an inert atmosphere, such as argon or nitrogen, and is usually performed at temperatures between 80 and 120°C. The reaction yields a white crystalline powder, which is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-methylidenecyclohexyl)methanamine hydrochloride involves the reaction of cyclohexanone with methylamine followed by reduction and cyclization to form the desired product.", "Starting Materials": [ "Cyclohexanone", "Methylamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with excess methylamine in ethanol to form 3-methylidene-1-cyclohexanamine.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the imine to the corresponding amine.", "Step 3: The resulting amine is then cyclized by treatment with hydrochloric acid and sodium hydroxide to form 1-(3-methylidenecyclohexyl)methanamine hydrochloride." ] } | |
CAS RN |
1374654-79-1 |
Product Name |
1-(3-methylidenecyclohexyl)methanamine hydrochloride |
Molecular Formula |
C8H16ClN |
Molecular Weight |
161.7 |
Purity |
95 |
Origin of Product |
United States |
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